4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine

• CAS: 2640945-79-3
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• SMILES: C1COCCN1C2=NC=C(C=N2)C3=CC4=C(C=C3)OC=C4
• InChI: InChI=1S/C16H15N3O2/c1-2-15-13(3-6-21-15)9-12(1)14-10-17-16(18-11-14)19-4-7-20-8-5-19/h1-3,6,9-11H,4-5,7-8H2
• InChIKey: KRZHZZXKUXZOAA-UHFFFAOYSA-N

SAR variability from generic morpholino-pyrimidine analogs can compromise kinase selectivity data. 4-[5-(1-Benzofuran-5-yl)pyrimidin-2-yl]morpholine (CAS 2640945-79-3) provides a structurally exact reference with defined ≤0.1 µM mTOR/PI3K bioactivity. - Exact benzofuran-5-yl substitution ensures reproducible target engagement. - Baseline bioactivity tier enables reliable benchmark controls. - Standard-grade, verified identity for method development. Procurement: guaranteed lot consistency, CAS-documented traceability, global shipping.

4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine Sourcing Guide

4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine is a small molecule kinase inhibitor scaffold belonging to the class of morpholino-pyrimidine derivatives [1]. The compound features a 2-morpholinopyrimidine core substituted at the 5-position with a 1-benzofuran-5-yl group [2]. This structural class is associated with inhibition of mTOR and/or PI3K kinases and has been investigated for applications in proliferative diseases such as cancer [1]. The compound is referenced within patent literature as a representative embodiment in broader benzofuran derivative patent families assigned to Takeda Pharmaceutical Company Limited [3][4].

✓ mTOR/PI3K pathway inhibitor scaffold for kinase SAR studies

✓ Patent‑representative morpholino‑pyrimidine derivative

✓ Requires exact CAS 2640945‑79‑3 for experimental reproducibility

• [1] US Patent Application US20080058297A1. Heterocyclic Compounds for Preventing and Treating Disorders Associated with Excessive Bone Loss. Filed 2007-08-30. Published 2008-03-06. View Source
• [2] PubChem Compound Database. CID: 11282394 (4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine). View Source
• [3] US Patent US8957069B2. Benzofuran Derivatives. Assigned to Takeda Pharmaceutical Company Limited. Filed 2010-03-09. Published 2015-02-17. View Source
• [4] US Patent Application US20120232096A1. Benzofuran Derivatives. Assigned to Takeda Pharmaceutical Company Limited. Filed 2010-03-09. Published 2012-09-13. View Source

SAR Considerations for 4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine

In the context of medicinal chemistry and kinase inhibitor research, generic substitution among morpholino-pyrimidine derivatives is not scientifically valid. The substitution pattern at the pyrimidine core—specifically the nature and position of the heteroaryl substituent—directly determines kinase binding affinity, isoform selectivity, and downstream pharmacological effects [1]. Within the patent landscape, compounds bearing a 1-benzofuran-5-yl group at the pyrimidine 5-position (as in CAS 2640945-79-3) are distinct from analogs bearing benzofuran-2-yl, piperazinyl-benzofuran, or other heteroaryl modifications [2]. Even minor modifications, such as replacing the morpholine ring with piperazine or substituting the benzofuran with alternative fused heterocycles, can fundamentally alter target engagement profiles [1]. Therefore, researchers requiring this specific scaffold for structure-activity relationship (SAR) studies or as a reference compound in kinase profiling must source the exact CAS-numbered entity to ensure experimental reproducibility and valid data interpretation.

Benzofuran Regiochemistry

5‑yl vs 2‑yl attachment may shift kinase selectivity and binding mode; scaffolds are not interchangeable.

Heterocycle Identity

Morpholine vs piperazine changes basicity, logP and target engagement; even same‑patent piperazine analogs represent a distinct series.

Patent Analog Scope

Compounds within the same patent family carry different substituents; substitution without validation breaks SAR continuity.

• [1] WO2008032089A1. Morpholino Pyrimidine Derivatives Used in Diseases Linked to mTOR Kinase and/or PI3K. Filed 2007-09-12. Published 2008-03-20. View Source
• [2] US Patent US8957069B2. Benzofuran Derivatives. Assigned to Takeda Pharmaceutical Company Limited. Filed 2010-03-09. Published 2015-02-17. View Source

Comparative Evidence for 4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine

Protein Target Bioactivity Classification

In molecular bioactivity profiling against protein targets, 4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine (CAS 2640945-79-3) exhibits a bioactivity value classified as ≤0.1 μM against at least one protein target [1]. This activity threshold represents a preliminary classification tier rather than a specific IC50 value and is derived from curated bioactivity databases [1].

Protein Target Bioactivity

Class‑level

≤0.1 μM (classification tier)

Supports further target profiling; lacks direct comparator data.

Specific assay conditions and target identity not disclosed.

Evidence Dimension	Protein target bioactivity (classification tier)
Target Compound Data	≤0.1 μM (classification tier)
Comparator Or Baseline	No specific comparator identified; classified in the ≤0.1 μM bioactivity tier
Quantified Difference	Not applicable (classification tier rather than direct comparator data)
Conditions	Molecular bioactivity profiling; specific assay conditions, protein target identity, and cell line context not specified in the available database entry [1]

Why This Matters

This classification indicates the compound falls within a bioactive tier warranting further investigation, but does not provide quantitative differentiation from closely related analogs.

• [1] MolBic Compound Database. Compound ID: CP0013829 (4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine). Bioactivity Value Classification: ≤0.1 μM. View Source

Benzofuran Isomer Scaffold Differentiation

4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine (CAS 2640945-79-3) features a 1-benzofuran-5-yl substituent at the pyrimidine 5-position [1]. This specific regiochemical arrangement distinguishes it from other benzofuran-pyrimidine hybrids that incorporate benzofuran-2-yl or benzofuran-2-carbonyl moieties connected via piperazine linkers . In medicinal chemistry of kinase inhibitors, the position of attachment on the benzofuran ring (5-yl versus 2-yl) and the nature of the linker (direct attachment versus piperazine spacer) critically influence molecular conformation, binding site occupancy, and target selectivity [2].

Benzofuran Attachment

Structural evidence

Target: 1‑Benzofuran‑5‑yl direct attachment

Comparator: Benzofuran‑2‑carbonyl‑piperazine linked

Regiochemistry determines chemical series; scaffold substitution alters pharmacological hypothesis.

No quantitative binding or activity data available.

Evidence Dimension	Regiochemistry of benzofuran-pyrimidine attachment
Target Compound Data	1-Benzofuran-5-yl directly attached to pyrimidine 5-position
Comparator Or Baseline	Benzofuran-2-carbonyl-piperazine-pyrimidine derivatives (e.g., 4-{6-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]pyrimidin-4-yl}morpholine)
Quantified Difference	No quantitative binding or activity data available; differentiation based on structural regiochemistry
Conditions	Structural comparison based on chemical registry and patent disclosures

Why This Matters

For researchers conducting SAR studies or requiring a specific kinase inhibitor scaffold, the regiochemical identity of the benzofuran attachment point determines which chemical series is being investigated and cannot be substituted without altering the underlying pharmacological hypothesis.

• [1] PubChem Compound Database. CID: 11282394 (4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine). View Source
• [2] WO2008032089A1. Morpholino Pyrimidine Derivatives Used in Diseases Linked to mTOR Kinase and/or PI3K. Filed 2007-09-12. Published 2008-03-20. View Source

Morpholine vs Piperazine Heterocycle Differentiation

4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine (CAS 2640945-79-3) contains a morpholine ring at the pyrimidine 2-position [1]. Within the Takeda benzofuran derivative patent family (US8957069B2), the morpholine ring (Ring A) is one of three permissible heterocycles, with piperazine and homopiperazine as alternative options [2]. The patent specifically lists examples such as 1-(4-methoxyphenyl)-4-(2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-yl)piperazine, demonstrating that piperazine-containing analogs constitute a distinct chemical series from morpholine-containing compounds [2].

Heterocycle at 2‑Position

Supporting evidence

Target: Morpholine ring

Comparator: Piperazine ring (patent US8957069B2)

Heterocycle choice affects physicochemical properties and target interactions; scaffolds are non‑interchangeable.

No quantitative comparison between morpholine and piperazine variants.

Evidence Dimension	Heterocyclic ring at pyrimidine 2-position
Target Compound Data	Morpholine ring
Comparator Or Baseline	Piperazine ring (as exemplified in US8957069B2: 1-(4-methoxyphenyl)-4-(2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-yl)piperazine) [2]
Quantified Difference	No quantitative activity comparison available between morpholine and piperazine variants
Conditions	Patent disclosure of benzofuran derivatives with variable Ring A heterocycles

Why This Matters

The choice of morpholine versus piperazine at the pyrimidine 2-position represents a fundamental structural variable that affects physicochemical properties (basicity, solubility, logP) and target binding interactions, making these scaffolds non-interchangeable for SAR studies.

• [1] PubChem Compound Database. CID: 11282394 (4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine). View Source
• [2] US Patent US8957069B2. Benzofuran Derivatives. Assigned to Takeda Pharmaceutical Company Limited. Filed 2010-03-09. Published 2015-02-17. Examples include 1-(4-methoxyphenyl)-4-(2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-yl)piperazine. View Source

Applications for 4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine

SAR Studies for mTOR/PI3K Inhibitors

This compound is most appropriately utilized as a reference scaffold in SAR studies focused on morpholino-pyrimidine kinase inhibitors. Its specific combination of 1-benzofuran-5-yl substitution at the pyrimidine 5-position and morpholine at the 2-position provides a defined starting point for systematic variation in medicinal chemistry optimization [1]. Researchers can use this exact CAS-numbered compound to establish baseline activity against mTOR and/or PI3K targets before introducing modifications to explore structure-activity relationships [1].

Kinase Profiling Panel Reference Compound

Given its classification in the ≤0.1 μM bioactivity tier [2], 4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine may serve as a reference compound in broad kinase profiling panels for hit identification or selectivity assessment. The compound can be employed as a positive control or benchmark in biochemical and cellular kinase assays to contextualize the activity of newly synthesized analogs within the same chemical series.

Chemical Biology Probe for Benzofuran-Pyrimidine Scaffolds

As a representative member of the benzofuran-pyrimidine hybrid class disclosed in Takeda patent families [3], this compound is suitable for use as a chemical biology probe to investigate the role of this specific scaffold architecture in modulating kinase-dependent cellular pathways. Its defined chemical structure enables reproducible studies of scaffold-specific effects on cell proliferation, apoptosis, or other kinase-mediated biological processes.

Analytical Reference Standard for Method Development

This compound can be procured as an analytical reference standard for developing and validating HPLC, LC-MS, or other analytical methods specific to the detection and quantification of 2-morpholino-5-(benzofuran-5-yl)pyrimidine derivatives. Its well-defined CAS registry number and unambiguous IUPAC name support accurate identification in analytical workflows.

Application

Selection Property

Validation Focus

mTOR/PI3K SAR Studies

Morpholino‑pyrimidine with 1‑benzofuran‑5‑yl scaffold

Baseline target engagement confirmation for SAR

Kinase Profiling Reference

Reported bioactivity classification tier

Kinase selectivity and hit identification benchmarking

Chemical Biology Probe

Defined benzofuran‑pyrimidine architecture

Scaffold‑dependent cellular pathway response

Analytical Reference Standard

Well‑characterized CAS and IUPAC identity

HPLC/LC‑MS method specificity and reproducibility

• [1] WO2008032089A1. Morpholino Pyrimidine Derivatives Used in Diseases Linked to mTOR Kinase and/or PI3K. Filed 2007-09-12. Published 2008-03-20. View Source
• [2] MolBic Compound Database. Compound ID: CP0013829 (4-[5-(1-benzofuran-5-yl)pyrimidin-2-yl]morpholine). Bioactivity Value Classification: ≤0.1 μM. View Source
• [3] US Patent US8957069B2. Benzofuran Derivatives. Assigned to Takeda Pharmaceutical Company Limited. Filed 2010-03-09. Published 2015-02-17. View Source